Cas no 1314647-01-2 (2-4-(morpholin-4-yl)phenylpropan-2-amine)

• Product Name: 2-4-(morpholin-4-yl)phenylpropan-2-amine
• CAS No: 1314647-01-2
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6025445
• PubChem ID: 71216448
• Update Time: 2025-05-20

2-4-(morpholin-4-yl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-(morpholin-4-yl)phenylpropan-2-amine
• SCHEMBL14614585
• 2-[4-(morpholin-4-yl)phenyl]propan-2-amine
• 1314647-01-2
• EN300-1829399

• Inchi： 1S/C13H20N2O/c1-13(2,14)11-3-5-12(6-4-11)15-7-9-16-10-8-15/h3-6H,7-10,14H2,1-2H3
• InChI Key： CRMRKXNTJAECKU-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)C(C)(C)N)CC1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 2-4-(morpholin-4-yl)phenylpropan-2-amine

Exploring 2-4-(morpholin-4-yl)phenylpropan-2-amine (CAS No. 1314647-01-2): Properties, Applications, and Market Insights

2-4-(morpholin-4-yl)phenylpropan-2-amine (CAS No. 1314647-01-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its unique morpholine and phenylpropan-2-amine structural motifs, serves as a key intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

The compound's chemical structure features a morpholine ring attached to a phenylpropan-2-amine backbone, which contributes to its distinct physicochemical properties. With a molecular weight of 220.31 g/mol, 2-4-(morpholin-4-yl)phenylpropan-2-amine exhibits moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO), making it suitable for various synthetic applications. Its stability under standard laboratory conditions further enhances its utility as a building block in organic synthesis.

Recent studies have highlighted the potential of CAS No. 1314647-01-2 in medicinal chemistry. The morpholine moiety is known to improve pharmacokinetic properties in drug candidates, while the phenylpropan-2-amine structure may influence receptor binding affinity. These characteristics make the compound particularly valuable for developing central nervous system (CNS) targeted therapies, aligning with current pharmaceutical trends addressing neurological disorders.

From a commercial perspective, the demand for 2-4-(morpholin-4-yl)phenylpropan-2-amine has been steadily increasing. Pharmaceutical companies and contract research organizations are actively sourcing this compound for their drug development programs. The global market for such specialized intermediates is projected to grow significantly, driven by the expanding biopharmaceutical sector and increased investment in novel therapeutic approaches.

Quality control and characterization of CAS No. 1314647-01-2 are critical aspects for researchers. Advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the compound's purity and structural integrity. Proper storage conditions - typically in a cool, dry environment protected from light - help maintain the stability of this valuable chemical intermediate.

The synthesis of 2-4-(morpholin-4-yl)phenylpropan-2-amine involves multi-step organic reactions, with the morpholine group typically introduced through nucleophilic substitution or reductive amination processes. Recent innovations in green chemistry have led to more efficient synthetic routes with improved yields and reduced environmental impact, addressing growing concerns about sustainable chemical production.

In material science applications, derivatives of CAS No. 1314647-01-2 have shown promise as components in advanced polymers and functional materials. The compound's aromatic and amine functionalities make it a potential candidate for developing novel materials with specific electronic or mechanical properties, particularly in the field of specialty coatings and adhesives.

Regulatory considerations for 2-4-(morpholin-4-yl)phenylpropan-2-amine vary by region, but generally follow standard chemical safety protocols. Researchers and manufacturers must comply with appropriate handling procedures and disposal regulations. The compound's safety profile continues to be evaluated through standard toxicological studies, with current data supporting its use under controlled laboratory conditions.

Future research directions for CAS No. 1314647-01-2 may explore its potential in emerging therapeutic areas, particularly in combination with cutting-edge drug delivery technologies. The compound's structural versatility offers numerous opportunities for modification and optimization, making it a valuable asset in the ongoing search for novel bioactive molecules.

For researchers seeking reliable sources of 2-4-(morpholin-4-yl)phenylpropan-2-amine, several specialized chemical suppliers offer the compound in various quantities and purity grades. Proper vendor evaluation and quality assurance protocols are essential to ensure consistent material for experimental work. The compound's technical data sheet typically provides detailed information about specifications, handling precautions, and analytical data.

The scientific literature contains numerous references to CAS No. 1314647-01-2 and its derivatives, reflecting its importance in contemporary chemical research. Recent publications have explored its use in diverse applications ranging from medicinal chemistry to materials engineering, demonstrating the compound's broad utility across multiple scientific disciplines.

As the chemical and pharmaceutical industries continue to evolve, 2-4-(morpholin-4-yl)phenylpropan-2-amine remains a compound of significant interest. Its unique structural features and potential applications ensure its continued relevance in scientific research and industrial applications. Ongoing studies will likely reveal additional uses for this versatile molecule in the coming years.